Cas no 2228854-76-8 (3-3-(methylsulfanyl)phenoxypropan-1-amine)

• Product Name: 3-3-(methylsulfanyl)phenoxypropan-1-amine
• CAS No: 2228854-76-8
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5916350
• PubChem ID: 144172449
• Update Time: 2025-05-22

3-3-(methylsulfanyl)phenoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-(methylsulfanyl)phenoxypropan-1-amine
• 3-[3-(methylsulfanyl)phenoxy]propan-1-amine
• EN300-1749922
• 2228854-76-8

• Inchi： 1S/C10H15NOS/c1-13-10-5-2-4-9(8-10)12-7-3-6-11/h2,4-5,8H,3,6-7,11H2,1H3
• InChI Key： LCTWSJBFFZSWLW-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)OCCCN

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.6Ų

Additional information on 3-3-(methylsulfanyl)phenoxypropan-1-amine

3-3-(Methylsulfanyl)Phenoxypropan-1-Amine: A Comprehensive Overview

The compound 3-3-(methylsulfanyl)phenoxypropan-1-amine, also known by its CAS number 2228854-76-8, is a versatile organic molecule with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule consists of a phenoxy group substituted with a methylsulfanyl moiety and an amine functional group, which contributes to its reactivity and versatility.

Recent studies have highlighted the importance of 3-3-(methylsulfanyl)phenoxypropan-1-amine in the development of novel drug delivery systems. Researchers have explored its ability to act as a stabilizing agent in lipid nanoparticles, enhancing the bioavailability of hydrophobic drugs. This application is particularly promising in the field of oncology, where targeted drug delivery remains a critical challenge. The methylsulfanyl group plays a pivotal role in stabilizing the lipid bilayer, while the amine group facilitates interactions with drug molecules.

In addition to its pharmaceutical applications, 3-3-(methylsulfanyl)phenoxypropan-1-amine has shown potential in agrochemical research. Scientists have investigated its role as a plant growth regulator, demonstrating enhanced crop yields under controlled conditions. The compound's ability to modulate plant hormone signaling pathways makes it a valuable tool in sustainable agriculture. Furthermore, its biodegradability has been studied extensively, ensuring minimal environmental impact when used as an agrochemical additive.

The synthesis of 3-3-(methylsulfanyl)phenoxypropan-1-amine involves a multi-step process that includes nucleophilic aromatic substitution and amine functionalization. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize waste and reduce the environmental footprint of its manufacturing process.

From a structural perspective, the molecule's phenoxy group provides aromatic stability, while the methylsulfanyl substituent introduces sulfur-based reactivity. This combination allows for diverse chemical transformations, including nucleophilic additions and cross-coupling reactions. The amine group further enhances the molecule's versatility by enabling interactions with various functional groups.

In conclusion, 3-3-(methylsulfanyl)phenoxypropan-1-amine is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with recent research advancements, position it as a key player in drug delivery systems, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to make substantial contributions to scientific progress.